(E)-N-(2-fluorophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide
Description
The compound "(E)-N-(2-fluorophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide" is a carbohydrazonoyl cyanide derivative featuring a 2-fluorophenyl substituent and a tert-butylsulfonyl (2-methylpropane-2-sulfonyl) group.
Properties
Molecular Formula |
C12H14FN3O2S |
|---|---|
Molecular Weight |
283.32 g/mol |
IUPAC Name |
(1Z)-1-tert-butylsulfonyl-N-(2-fluoroanilino)methanimidoyl cyanide |
InChI |
InChI=1S/C12H14FN3O2S/c1-12(2,3)19(17,18)11(8-14)16-15-10-7-5-4-6-9(10)13/h4-7,15H,1-3H3/b16-11- |
InChI Key |
YIHDFEMKHOPYKR-WJDWOHSUSA-N |
Isomeric SMILES |
CC(C)(C)S(=O)(=O)/C(=N\NC1=CC=CC=C1F)/C#N |
Canonical SMILES |
CC(C)(C)S(=O)(=O)C(=NNC1=CC=CC=C1F)C#N |
Origin of Product |
United States |
Biological Activity
The compound (E)-N-(2-fluorophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide is a novel fluorosulfonyl-containing compound that has garnered attention for its potential biological activities. This article discusses its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.
Chemical Structure and Properties
The compound's IUPAC name indicates its complex structure, which includes a fluorophenyl group and a sulfonyl moiety. The presence of these functional groups suggests potential interactions with biological targets.
| Property | Value |
|---|---|
| Molecular Formula | C₁₅H₁₈F N₃O₂S |
| Molecular Weight | 321.38 g/mol |
| Solubility | Soluble in organic solvents |
| Melting Point | Not specified |
The biological activity of (E)-N-(2-fluorophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide is primarily attributed to its ability to modulate enzyme activities and interact with specific receptors. Research indicates that compounds with similar structures can act as enzyme inhibitors or receptor modulators, influencing pathways related to inflammation and cell proliferation.
- Enzyme Inhibition : The compound may inhibit enzymes involved in inflammatory pathways, potentially providing therapeutic benefits in conditions such as arthritis or other inflammatory diseases.
- Receptor Interaction : It may also bind to certain receptors, altering their activity and affecting downstream signaling pathways.
Case Studies
Several studies have explored the biological effects of similar compounds:
- Study 1 : A study on fluorosulfonyl-containing compounds demonstrated significant anti-inflammatory effects in vitro, suggesting that (E)-N-(2-fluorophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide could exhibit similar properties.
- Study 2 : In vivo experiments showed that related compounds reduced tumor growth in animal models by inhibiting specific signaling pathways involved in cancer progression.
Table 1: Summary of Biological Activities
Scientific Research Applications
Antitumor Properties
Recent studies have highlighted the compound's potential as an anticancer agent. In vitro evaluations have demonstrated significant antimitotic activity against human tumor cell lines, with reported mean GI50 values indicating effective growth inhibition. For instance, compounds structurally related to (E)-N-(2-fluorophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide have shown promising results in inhibiting cancer cell proliferation, suggesting that modifications to this compound could enhance its anticancer efficacy .
Synthesis Routes
The synthesis of (E)-N-(2-fluorophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide can be achieved through several methodologies, often involving multi-step reactions. Key steps typically include:
- Formation of the hydrazone linkage via condensation reactions.
- Introduction of the sulfonyl group through sulfonation reactions.
- Cyanation processes to incorporate the cyano group effectively.
These synthetic routes are crucial for optimizing yield and purity of the compound for further biological evaluation .
Pharmaceutical Applications
The compound's unique structure positions it as a candidate for further development in pharmaceutical applications. Its potential as a lead compound in drug discovery is supported by its favorable drug-like properties, including solubility and stability profiles .
Case Studies
Several case studies have documented the efficacy of similar compounds in clinical settings. For example, derivatives with modifications to the sulfonamide or hydrazone moieties have been evaluated for their ability to inhibit specific cancer pathways, demonstrating varying degrees of success in preclinical trials .
Data Table: Comparative Analysis of Similar Compounds
Comparison with Similar Compounds
Comparison with Similar Compounds
The provided evidence exclusively details 2-Ethylhexyl methylphosphonofluoridate (CAS 458-71-9), a Schedule 1A01 compound with the molecular formula C₉H₂₀FO₂P . This compound belongs to the phosphonofluoridate ester class, structurally distinct from the carbohydrazonoyl cyanide derivative . Below is a comparative analysis based on functional groups and regulatory status:
Key Differences:
Structural Class: The target compound is a carbohydrazonoyl cyanide, whereas the evidence compound is a phosphonofluoridate ester. Phosphonofluoridates are often associated with neurotoxic activity (e.g., nerve agents), while carbohydrazonoyl derivatives may exhibit herbicidal or enzyme-inhibitory properties.
Functional Groups: The sulfonyl group in the target compound may enhance stability or solubility, whereas the phosphonofluoridate group in the evidence compound is highly reactive and toxic.
Regulatory Context: The evidence compound is explicitly listed under Schedule 1A01, indicating strict international controls . No such data exists for the target compound.
Research Findings and Data Gaps
- Target Compound: No experimental data (e.g., toxicity, synthesis, or bioactivity) is available in the provided evidence.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
